Cas no 1803834-94-7 (Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate)
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate is a versatile organic compound with distinct structural features. Its unique fluorinated substituents confer enhanced stability and reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the isonicotinate moiety contributes to its pharmacological activity, while the methyl group facilitates synthetic transformations. This compound offers a reliable starting material for the development of novel compounds with potential therapeutic applications.
1803834-94-7 structure
Product Name:Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate
CAS No:1803834-94-7
MF:C8H5F4NO2
MW:223.1244161129
CID:4802167
Update Time:2025-06-18
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate
-
- Inchi： 1S/C8H5F4NO2/c1-15-7(14)4-2-6(8(10,11)12)13-3-5(4)9/h2-3H,1H3
- InChI Key： WFLNJACMCXKWJT-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(F)(F)F)C=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 1.7
- Topological Polar Surface Area: 39.2
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004213-1g |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate |
1803834-94-7 | 95% | 1g |
$1,820.00 | 2022-04-02 | |
| Apollo Scientific | PC10854-250mg |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate |
1803834-94-7 | 95% | 250mg |
£143.00 | 2025-02-19 | |
| Apollo Scientific | PC10854-1g |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate |
1803834-94-7 | 95% | 1g |
£429.00 | 2025-02-19 | |
| 1PlusChem | 1P01JL8Z-250mg |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate |
1803834-94-7 | 250mg |
$240.00 | 2024-06-18 | ||
| 1PlusChem | 1P01JL8Z-1g |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate |
1803834-94-7 | 1g |
$666.00 | 2024-06-18 | ||
| A2B Chem LLC | AZ92819-250mg |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate |
1803834-94-7 | 95% | 250mg |
$267.00 | 2024-04-20 | |
| A2B Chem LLC | AZ92819-1g |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate |
1803834-94-7 | 95% | 1g |
$729.00 | 2024-04-20 |
Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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